Cas no 2228523-38-2 (1-(3,4-dimethoxy-5-nitrophenyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(3,4-dimethoxy-5-nitrophenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2228523-38-2
• MF: C₁₁H₁₂F₂N₂O₄
• MW: 274.220789909363
• CID: 6083536
• PubChem ID: 165977502
• Update Time: 2025-05-24

1-(3,4-dimethoxy-5-nitrophenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxy-5-nitrophenyl)-2,2-difluorocyclopropan-1-amine
• EN300-1958105
• 2228523-38-2

• Inchi： 1S/C11H12F2N2O4/c1-18-8-4-6(10(14)5-11(10,12)13)3-7(15(16)17)9(8)19-2/h3-4H,5,14H2,1-2H3
• InChI Key： RWDGDBBNXLIDDG-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=C(C(=C(C=1)[N+](=O)[O-])OC)OC)N)F

Computed Properties

• Exact Mass: 274.07651319g/mol
• Monoisotopic Mass: 274.07651319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.3Ų

Additional information on 1-(3,4-dimethoxy-5-nitrophenyl)-2,2-difluorocyclopropan-1-amine

Comprehensive Overview of 1-(3,4-dimethoxy-5-nitrophenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228523-38-2)

The compound 1-(3,4-dimethoxy-5-nitrophenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228523-38-2) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its distinctive difluorocyclopropane moiety, combined with a nitrophenyl backbone, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly intrigued by its potential as a bioactive scaffold, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for fluorinated compounds like 1-(3,4-dimethoxy-5-nitrophenyl)-2,2-difluorocyclopropan-1-amine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapy, where molecules with specific functional groups are designed to minimize off-target effects. The nitro group in this compound also opens avenues for further derivatization, making it a versatile intermediate in synthetic chemistry.

From an SEO perspective, queries such as "difluorocyclopropane derivatives" and "nitrophenylamine applications" frequently appear in scientific databases, reflecting the compound's relevance. Additionally, the rise of AI-driven drug discovery has put a spotlight on such molecules, as computational models often prioritize fluorinated and nitro-containing structures for their unique electronic properties. This compound's CAS No. 2228523-38-2 is increasingly cited in patents and publications, underscoring its industrial and academic value.

The synthesis of 1-(3,4-dimethoxy-5-nitrophenyl)-2,2-difluorocyclopropan-1-amine typically involves multi-step reactions, including cyclopropanation and nitration, which are well-documented in organic chemistry literature. Its physicochemical properties, such as solubility and melting point, are critical for formulation scientists working on drug delivery systems. Recent studies have also explored its potential in catalysis and polymer chemistry, further broadening its utility.

Environmental and sustainability considerations are another hot topic tied to this compound. With the pharmaceutical industry under pressure to adopt green chemistry principles, researchers are investigating eco-friendly synthetic routes for fluorinated amines. The compound's stability under various conditions also makes it a candidate for long-term storage applications, a key concern in supply chain optimization.

In conclusion, 1-(3,4-dimethoxy-5-nitrophenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228523-38-2) represents a convergence of innovation in medicinal chemistry, materials science, and sustainable synthesis. Its multifaceted applications and alignment with current research trends ensure its continued prominence in scientific discourse.